Dosulepin Impurity E
Overview
Description
Dosulepin Impurity E, also known as (Z)-3-(dibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine hydrochloride, is a chemical compound with the molecular formula C19H21NS . It is an impurity of Dosulepin, a tricyclic antidepressant .
Molecular Structure Analysis
The molecular structure of Dosulepin Impurity E can be represented by the SMILES notation: CN©CC/C=C1C2=CC=CC=C2CSC3=C/1C=CC=C3.Cl . This notation provides a way to describe the structure using short ASCII strings.Physical And Chemical Properties Analysis
Dosulepin Impurity E has a molecular weight of 295.4 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the available resources.properties
CAS RN |
25846-81-5 |
|---|---|
Product Name |
Dosulepin Impurity E |
Molecular Formula |
C19H21NO2S |
Molecular Weight |
327.44 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
synonyms |
(E)-3-(5,5-Dioxidodibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethyl-1-propanamine; (E)-3-Dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-1-propanamine S,S-Dioxide; (E)-11-(3-(Dimethylamino)propylidene)-6,11-dihydrodibenzo[b,e]thiepine 5,5-Dioxide |
Origin of Product |
United States |
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